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Compound of Interest

Compound Name: Tetramethyllead

Cat. No.: B1204573 Get Quote

Tetramethyllead: A Comprehensive Technical
Guide
CAS Number: 75-74-1

Molecular Formula: C₄H₁₂Pb

This technical guide provides an in-depth overview of tetramethyllead (TML), a significant

organometallic compound. The document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical and physical

properties, synthesis protocols, and toxicological profile.

Molecular Structure and Properties
Tetramethyllead is an organolead compound characterized by a central lead atom covalently

bonded to four methyl groups.[1] The molecule adopts a tetrahedral geometry. It is a colorless,

volatile liquid with a slightly sweet odor, although it was often dyed in its application as a

gasoline additive.[2]

Physicochemical Data
The following table summarizes the key physicochemical properties of tetramethyllead.
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Property Value Reference(s)

Molecular Weight 267.34 g/mol [3]

Appearance Colorless liquid [4]

Density 1.995 g/cm³ (at 20 °C) [4]

Melting Point -27.5 °C [4]

Boiling Point 110 °C [4]

Flash Point 37.8 °C [4]

Vapor Pressure 26 mmHg (at 20°C) [5]

Solubility

Insoluble in water; soluble in

organic solvents like ether and

alcohol.

[4][6]

Spectroscopic Data
Spectrum Type Data Reference(s)

¹H NMR (in CCl₄) δ 0.712 ppm [3]

Mass Spectrum
The PbCH₃⁺ ion is one of the

principal ions.
[5]

Synthesis of Tetramethyllead
Several methods for the synthesis of tetramethyllead have been documented. The following

are key experimental approaches.

Experimental Protocol 1: Grignard Reaction
This method involves the reaction of a Grignard reagent, methylmagnesium chloride, with

lead(II) chloride.[1]

Reaction:

4 CH₃MgCl + 2 PbCl₂ → (CH₃)₄Pb + Pb + 4 MgCl₂
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Methodology:

While detailed modern protocols are scarce due to the compound's hazardous nature and

discontinued use, historical accounts describe the reaction of methylmagnesium chloride with

lead(II) chloride in diethyl ether.[1] The process yields tetramethyllead as the primary ether-

soluble product.[1] Extreme care is necessary due to the high volatility of both methyl chloride

(a precursor to the Grignard reagent) and the tetramethyllead product.[4]

Experimental Protocol 2: Reaction with Sodium-Lead
Alloy
This industrial method involves the reaction of methyl chloride with a sodium-lead alloy.[7]

Reaction:

4 NaPb + 4 CH₃Cl → (CH₃)₄Pb + 4 NaCl + 3 Pb

Methodology:

The synthesis is typically carried out in an autoclave. A sodium-lead alloy (commonly NaPb) is

reacted with methyl chloride.[7][8] The reaction often requires a catalyst, such as an aluminum-

based catalyst, to achieve reasonable yields of 60-75% in a shorter time frame.[8] The reaction

conditions, including temperature and pressure, must be carefully controlled due to the high

vapor pressure of the reactants and products.[8] After the reaction, tetramethyllead is

recovered from the reaction mass, which also contains lead and sodium chloride.[8]

Experimental Protocol 3: Using Dimethylzinc
An older method involves the reaction of dimethylzinc with lead(II) chloride.[1]

Reaction:

2 (CH₃)₂Zn + 2 PbCl₂ → (CH₃)₄Pb + Pb + 2 ZnCl₂

Methodology:

This procedure was noted by early researchers as being simpler and providing a purer product

with a higher yield compared to other methods of the time. However, detailed experimental
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conditions from modern sources are not readily available.[1]

Toxicology and Biological Effects
Tetramethyllead is highly toxic and can be absorbed through inhalation, skin contact, and

ingestion.[4] It primarily affects the central nervous system, kidneys, and cardiovascular

system.[4]

Acute Toxicity Data
Test Type

Route of
Exposure

Species Dose/Duration Reference(s)

LD₅₀ Oral Rat 105 mg/kg [6]

LC Inhalation Rat >9840 mg/m³/1H [6]

LD₅₀ Intraperitoneal Rat 90 mg/kg [6]

LD₅₀ Intravenous Rat 88 mg/kg [6]

Mechanism of Toxicity: Inhibition of Heme Synthesis
The primary mechanism of lead toxicity, including from its organic forms like tetramethyllead,

is the disruption of the heme biosynthesis pathway.[9][10] Lead inhibits several key enzymes in

this pathway, leading to an accumulation of precursors and a deficiency in heme.[9] Heme is a

crucial component of hemoglobin, cytochromes, and other essential proteins.[9]

The following diagram illustrates the points of inhibition by lead (Pb²⁺), the metabolic product of

tetramethyllead, in the heme synthesis pathway.
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Caption: Inhibition of Heme Synthesis by Lead.
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Neurotoxicity
Organic lead compounds are potent neurotoxins.[11] The neurotoxic effects of lead are

complex and involve multiple mechanisms, including interference with neurotransmitter

systems and disruption of calcium-dependent cellular processes.[12] Lead can cross the blood-

brain barrier and accumulate in the brain, leading to a range of neurological symptoms such as

insomnia, delirium, seizures, and coma.[4][12]

The following diagram illustrates the logical flow from exposure to neurotoxic effects.
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Caption: Pathway from Tetramethyllead Exposure to Neurotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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